Biflavonoids and polyflavonoids

Biflavonoids and polyflavonoids are a class of flavonoid compounds that play significant roles in natural products chemistry. These compounds consist of two or more flavan-3-ol units linked together, typically through their aglycone structures. Biflavonoids, such as phloretin and phlorizin, are commonly found in plants like apples and berries, contributing to antioxidant properties and potential health benefits. Polyflavonoids are more complex and may include multiple biflavonoid units or other flavonoid subunits. These compounds often exhibit enhanced bioavailability and broader spectrum of biological activities, including anti-inflammatory and anticancer effects. In the pharmaceutical industry, these natural products are increasingly utilized in drug development due to their multifaceted pharmacological properties and potential therapeutic benefits.

Chemical Name	CAS	MF
Procyanidin B2 3,3'-di-O-gallate (>80%)	79907-44-1	C₄₄H₃₄O₂₀
[3,8'-Bi-4H-1-benzopyran]-4,4'-dione,2,2'-bis(3,4-dihydroxyphenyl)-2,2',3,3'-tetrahydro-3',5,5',7,7'-pentahydroxy-,(2S,2'R,3R,3'R)-	73428-17-8	C₃₀H₂₂O₁₃
[4,8'-Bi-2H-1-benzopyran]-3,3',5,5',7,7'-hexol,4'-[(2R,3R,4S,8R,14R,15R)-2,8-bis(3,4-dihydroxyphenyl)-4-[(2R,3R)-2-(3,4-dihydroxyphenyl)-3,4-dihydro-3,5,7-trihydroxy-2H-1-benzopyran-8-yl]-3,4-dihydro-3,5,11,13,15-pentahydroxy-8,14-methano-2H,14H-1-benzopyrano[7,8-d][1,3]benzodioxocin-10-yl]-2,2'-bis(3,4-dihydroxyphenyl)-3,3',4,4'-tetrahydro-,(2R,2'R,3R,3'R,4R,4'R)- (9CI)	88057-90-3	C₇₅H₆₀O₃₀
Bilobetin	521-32-4	C₃₁H₂₀O₁₀
Sciadopitysin	521-34-6	C₃₃H₂₄O₁₀
4',4'''-Di-O-methylcupressuflavone	74336-91-7	C₃₂H₂₂O₁₀
2,3,2",3"-Tetrahydroochnaflavone	678138-59-5	C₃₀H₂₂O₁₀
4H-1-Benzopyran-4-one,8-[5-(3,4-dihydro-5,7-dihydroxy-4-oxo-2H-1-benzopyran-2-yl)-2-hydroxyphenyl]-2,3-dihydro-5,7-dihydroxy-2-(4-hydroxyphenyl)-, [S-(R,R)]-	48236-96-0	C₃₀H₂₂O₁₀
4'-O-Methylochnaflavone	49619-87-6	C₃₁H₂₀O₁₀
diinsininol	176739-79-0	C₃₆H₃₂O₁₆

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